molecular formula C11H12N4O3S B8583382 4-(2-Methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine

4-(2-Methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine

Cat. No.: B8583382
M. Wt: 280.31 g/mol
InChI Key: UXSFFAIWSBESAQ-UHFFFAOYSA-N
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Description

4-(2-Methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine is a useful research compound. Its molecular formula is C11H12N4O3S and its molecular weight is 280.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N4O3S

Molecular Weight

280.31 g/mol

IUPAC Name

4-(2-methylsulfonylpyrimidin-4-yl)oxybenzene-1,2-diamine

InChI

InChI=1S/C11H12N4O3S/c1-19(16,17)11-14-5-4-10(15-11)18-7-2-3-8(12)9(13)6-7/h2-6H,12-13H2,1H3

InChI Key

UXSFFAIWSBESAQ-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=NC=CC(=N1)OC2=CC(=C(C=C2)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(3,4-Dinitro-phenoxy)-2-methylsulfonyl-pyrimidine (Step A, 1.0 g, 2.9 mmol, 1.0 eq.) was dissolved in MeOH (50 mL) and the atmosphere was replaced by argon. A catalytic amount of 10% Pd/C was added and the argon was replaced by a H2 atmosphere. The mixture was stirred for 16 h at RT at atmospheric pressure. More Pd/C was added after the atm was replaced by argon, then the reaction was stirred under H2 at RT for 48 h. The Pd/C was filtered off and the crude aniline was purified using column chromatography (0-100% EtOAc in hexanes) to give 4-(2-methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine.
Quantity
1 g
Type
reactant
Reaction Step One
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Quantity
50 mL
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solvent
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Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three

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